1-[5-(4-Chlorophenyl)pyridin-2-yl]-4-(propan-2-yl)piperazine

• CAS RN: 919496-19-8
• Molecular Formula: C18H22ClN3
• Molecular Weight: 315.8 g/mol
• IUPAC Name: 1-[5-(4-chlorophenyl)pyridin-2-yl]-4-propan-2-ylpiperazine
• InChI: InChI=1S/C18H22ClN3/c1-14(2)21-9-11-22(12-10-21)18-8-5-16(13-20-18)15-3-6-17(19)7-4-15/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: WUYBYCGIOMCTAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C2=NC=C(C=C2)C3=CC=C(C=C3)Cl

Description

1-[5-(4-Chlorophenyl)pyridin-2-yl]-4-(propan-2-yl)piperazine is a useful research compound. Its molecular formula is C18H22ClN3 and its molecular weight is 315.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-5-(4-chlorophenyl)pyridine (500 mg, 2.23 mmol), DMSO (2.0 mL) and 1-isopropylpiperazine (3 mL, 23.4 mmol) was stirred and heated on a 100° C. oil-bath overnight. The reaction mixture was poured into water (75 mL), and the solid was isolated by filtration, washed with water and dried. The crude product was purified by column chromatography on silica gel (Kiselgel 60, mesh 0.040-0.63) eluting with a mixture of ethyl acetate and methanol (4:1). Collecting the proper fractions afforded 600 mg (85%) of 1-[5-(4-chlorophenyl)pyridin-2-yl]-4-isopropylpiperazine.